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The table below summarizes the key molecular targets and the experimentally determined potency of

guaijaverin.
Biological Molecular Target/  Experimental .
o . Potency | Effect Citation
Activity Mechanism Model
Anti-obesity Pancreatic Lipase In vitro enzyme ICso0 not specified; 90.63%  [1]

Antibacterial

Enzyme
Inhibition

Antioxidant

Inhibition
(Reversible, non-
competitive)

Growth inhibition of
Streptococcus
mutans

Urease Inhibition

Free Radical
Scavenging

assay; In vivo rat
model

In vitro bacterial
culture (MIC)

In vitro enzyme
assay

DPPH and
hydroxyl radical
assay

inhibition at tested
concentration; Reduced
TG uptake in vivo

MIC: 2-4 mg/mL (strain-

dependent)

ICs0: 120 uM

42.38% and 33.45%
radical scavenging (in
guava leaf extract jelly)

[2] [3]

[3]

[4]
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Biological Molecular Target / Experimental L
o . Potency | Effect Citation
Activity Mechanism Model
Conformational Binding alters PL Multispectral Induces static quenching [1]
Change conformation analysis and changes protein
(Fluorescence, microenvironment
uv, CD)

Detailed Experimental Protocols

To facilitate further research, here are the methodologies used in key studies investigating guaijaverin's

activity.

Pancreatic Lipase (PL) Inhibition Assay

This protocol is used to determine the inhibitory activity and mechanism of guaijaverin against pancreatic

lipase [1].

¢ Enzyme Inhibition Kinetics: The inhibitory activity is investigated through enzyme inhibition activity
experiments. The ICso value is calculated, and the type of inhibition (e.g., non-competitive) is
determined using Lineweaver-Burk plots.

¢ Multispectral Analysis:

o Fluorescence Spectra: Measure the intrinsic fluorescence of pancreatic lipase (excitation at
280 nm) with increasing concentrations of guaijaverin. Analyze the quenching mechanism
(e.g., static quenching) and calculate binding constants.

o Ultraviolet (UV) Spectra: Record UV absorption spectra of pancreatic lipase in the presence
and absence of guaijaverin to investigate structural changes.

o Circular Dichroism (CD): Use CD spectroscopy to analyze changes in the secondary structure
(e.g., a-helix, B-sheet content) of pancreatic lipase upon binding to guaijaverin.

e Molecular Docking: Use docking software (e.g., AutoDock Vina) to simulate the binding of
guaijaverin to pancreatic lipase. The 3D structure of pancreatic lipase is obtained from the PDB
database. The docking results provide the minimum binding energy and identify key interacting amino
acid residues.

¢ In Vivo Validation (Oral Lipid Tolerance Test in Rats): After an overnight fast, administer a lipid
load (e.g., olive oil) with or without guaijaverin to rat groups. Collect blood samples at regular
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intervals over several hours. Measure serum triglyceride (TG) levels to assess the compound's
efficacy in reducing lipid absorption in vivo.

Anti-Streptococcus mutans Assay

This protocol outlines the evaluation of guaijaverin's antibacterial activity against the cariogenic bacterium

S. mutans [2].

¢ Determination of Minimum Inhibitory Concentration (MIC):
o Prepare sterile Mueller-Hinton broth or similar culture medium.
o Perform a series of two-fold dilutions of guaijaverin in the broth (e.g., from 0.0078 to 4 mg/mL).
o Inoculate each tube with a standardized suspension of S. mutans (e.g., 1-5 x 10> CFU/mL).
o Incubate the tubes at 37°C for 18-24 hours.
o The MIC is defined as the lowest concentration that completely inhibits visible growth.
o Effects at Sub-MIC Concentrations: Sub-MIC concentrations of guaijaverin can be evaluated for
their effects on acid production, cell-surface hydrophobicity, sucrose-dependent adherence to glass
surfaces, and sucrose-induced aggregation of S. mutans.

Mechanism of Action and Experimental Workflow

The following diagram illustrates the multi-target mechanism of action of guaijaverin and the experimental

workflow used to validate it, integrating the components detailed in the previous sections.
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Click to download full resolution via product page

Summary of Guaijaverin's multi-target mechanisms and key validation methods.

Experimental Workflow for Pancreatic Lipase Inhibition

For researchers aiming to replicate the comprehensive study on pancreatic lipase inhibition, the following

workflow outlines the key steps and their logical sequence.
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Sequential workflow for evaluating pancreatic lipase inhibition, from in vitro assays to in vivo validation.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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